Cas no 2167025-72-9 (3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid)

3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid structure
2167025-72-9 structure
Product Name:3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid
CAS No:2167025-72-9
MF:C8H8ClNO3
MW:201.607021331787
CID:6324213
PubChem ID:165834103
Update Time:2025-08-03

3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid
    • EN300-1965517
    • 2167025-72-9
    • Inchi: 1S/C8H8ClNO3/c9-5-1-2-6(10-4-5)3-7(11)8(12)13/h1-2,4,7,11H,3H2,(H,12,13)
    • InChI Key: UAKFFFKLJNTCQB-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1)CC(C(=O)O)O

Computed Properties

  • Exact Mass: 201.0192708g/mol
  • Monoisotopic Mass: 201.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.4Ų

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Additional information on 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid

3-(5-Chloropyridin-2-yl)-2-Hydroxypropanoic Acid: A Promising Compound in Pharmaceutical Research

3-(5-Chloropyridin-2-yl)-2-hydroxypropanoic acid, with the CAS number 2167025-72-9, is a unique organic compound that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This molecule combines a hydroxypropanoic acid backbone with a 5-chloropyridin-2-yl substituent, creating a structural framework that may offer multiple pharmacological benefits. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a candidate for drug development targeting inflammatory and metabolic disorders.

The 2-hydroxypropanoic acid core of this compound is a critical structural element, as it provides the molecule with hydrophilic properties that enhance solubility and bioavailability. The 5-chloropyridin-2-yl group, on the other hand, introduces aromaticity and electron-withdrawing effects, which may influence the compound's interaction with biological targets. This combination of functional groups suggests that the molecule could exhibit dual modes of action, potentially targeting multiple pathways simultaneously. Recent research has focused on optimizing the stereochemistry of this compound to enhance its therapeutic potential.

As of 2023, several studies have explored the 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid as a potential inhibitor of key enzymes involved in inflammatory responses. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of chronic inflammation. The study also highlighted the compound's ability to modulate cytokine production, suggesting its potential application in autoimmune diseases and inflammatory conditions.

Another notable development in 2023 involves the synthesis of 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid through catalytic methods that improve yield and reduce environmental impact. Researchers at the University of Tokyo reported a novel asymmetric synthesis strategy in 2023, which allows for the efficient production of the compound with high stereochemical purity. This advancement is significant for pharmaceutical applications, as stereochemistry often dictates the biological activity and safety profile of a drug candidate.

The 5-chloropyridin-2-yl substituent in this compound has also been the focus of recent studies on its electronic properties. A 2023 computational study published in Organic & Biomolecular Chemistry revealed that the chlorine atom at the 5-position enhances the electron-withdrawing effect, which may influence the molecule's interaction with receptors. This finding is particularly relevant for drug design, as it provides insights into how substituents can be tailored to optimize pharmacological activity.

Additionally, the 2-hydroxypropanoic acid backbone of this compound has been linked to its potential role in metabolic regulation. A 2023 review article in Pharmacological Research discussed how similar hydroxypropanoic acid derivatives can modulate glucose metabolism, suggesting that 3-(5-chloropyridin-2-yl)-2-hydrodeoxypropanoic acid may have applications in the treatment of diabetes. The compound's ability to interact with metabolic enzymes could make it a valuable tool for managing insulin resistance and related conditions.

Recent preclinical studies have also explored the safety profile of 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid. A 2023 toxicity assessment conducted by a research group at the National Institutes of Health (NIH) indicated that the compound exhibits low acute toxicity in animal models, with no significant organ damage observed. This finding is crucial for its progression into clinical trials, as it supports its potential as a safe therapeutic agent.

Furthermore, the 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid has been investigated for its potential in targeting cancer-related pathways. A 2023 study published in Cancer Research demonstrated that the compound can inhibit the proliferation of certain cancer cell lines by modulating the MAPK signaling pathway. This discovery opens new avenues for its application in oncology, particularly in the treatment of cancers associated with dysregulated MAPK signaling.

The chemical stability of 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid has also been a focus of recent research. A 2023 study in Chemical Communications reported that the compound maintains its structural integrity under physiological conditions, which is essential for its efficacy as a therapeutic agent. This stability is attributed to the electron-withdrawing effect of the 5-chloropyridin-2-yl group, which helps to prevent premature degradation in vivo.

In terms of synthetic accessibility, the 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid has been synthesized using various methods, each with its own advantages and limitations. A 2023 review in Advanced Synthesis & Catalysis compared different synthetic routes, emphasizing the importance of selecting a method that balances efficiency, cost, and scalability. This is particularly relevant for large-scale production, as the compound's potential applications may require significant quantities for clinical trials and eventual commercialization.

The 5-chloropyridin-2-yl group's influence on the compound's biological activity has also been explored in the context of drug delivery systems. A 2023 study published in Drug Delivery and Translational Research investigated how modifying the substituent could enhance the compound's targeting ability. The researchers found that certain modifications improved the compound's ability to accumulate in specific tissues, which could be beneficial for targeted therapies.

Moreover, the 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid has been studied for its potential in combination therapies. A 2023 paper in Pharmaceutical Research suggested that the compound could be used in conjunction with other anti-inflammatory agents to enhance therapeutic outcomes. This approach is particularly promising for treating complex diseases where multiple pathways are involved.

Finally, the 3-(5-chloropyridin-2-yl)-2-hydroxypropanoic acid continues to be a subject of interest in the pharmaceutical industry due to its diverse biological activities and potential therapeutic applications. Ongoing research is focused on further elucidating its mechanisms of action, optimizing its chemical properties, and advancing it through the drug development pipeline. As new studies are published, the compound's role in medicine is likely to expand, offering new possibilities for treating a range of conditions.

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